Cas no 375-72-4 (Nonafluoro-1-butanesulfonyl Fluoride)

• Product Name: Nonafluoro-1-butanesulfonyl Fluoride
• CAS No: 375-72-4
• MF: C₄F₁₀O₂S
• MW: 302.090635299683
• MDL: MFCD00007422
• CID: 37146
• PubChem ID: 24859184
• Update Time: 2025-05-22

Nonafluoro-1-butanesulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• Perfluoro n-butylsulfonyl fluoride
• FX-4
• NONAFLUOROBUTANESULFONYL FLUORIDE
• NONAFLUOROBUTANESULPHONYL FLUORIDE
• NONAFLUORO-1-BUTANESULFONYL FLUORIDE
• PERFLUOROBUTANESULFONYL FLUORIDE
• PERFLUORO-1-BUTANESULFONYL FLUORIDE
• PERFLUOROBUTYL SULFONYL FLUORIDE
• PERFLUOROBUTANESULPHONYL FLUORIDE
• 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonylfluorid
• 1,1,2,2,3,3,4,4,4-Nonafluoro-1-butanesulfonylfluoride
• 1-Butanesulfonyl fluoride, 1,1,2,2,3,3,4,4,4-nonafluoro-
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulphonyl fluoride
• Perfluorobutansulfonylfluoride
• Nonaflylfluoride
• Perfluorobutansulfonylfluoride-RM60
• Perfluorobutanesalfonylfluoride
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonyl fluoride
• NfF
• perfluorobutanesulfonylfluoride
• perfluorobutylsulfonyl fluoride
• no
• perfluorobutane-1-sulphonyl fluoride
• LUYQYZLEHLTPBH-UHFFFAOYSA-N
• 1,1,2,2,3,3,4,4,
• nonafluoro 1-butanesulphonic acid fluoride
• Perfluoro-1-butanesulfonyl fluoride, 96%
• WC4FPA9BCM
• C4F10O2S
• DTXSID20861913
• P1098
• CF3(CF2)3SO2F
• nonafluorobutanesulfonic fluoride
• EC 206-792-6
• nonafluoro-n-butansulfonylfluoride
• CS-B0898
• nonafluoro-n-butanesulfonyl fluoride
• AS-19316
• nonafluorobutylsulfonyl fluoride
• W-106528
• EINECS 206-792-6
• nonafluorobutane-1-sulfonyl fluoride
• Perfluoro-1-butanesulphonyl fluoride
• C4F9SO2F
• EN300-62050
• Perfluoro-1-butanesulfonylfluoride
• perfluorobutansulfonyl fluoride
• 1,1,2,2,3,3,4,4,4-nonafluoro-butane-1-sulfonyl fluoride
• perfluorobutane sulfonyl fluoride
• 375-72-4
• n-Nonafluorobutanesulfonyl fluoride
• 1,1,2,2,3,3,4,4,4-Nonafluorobutan-1-sulfonyl fluoride
• PBSF
• MFCD00007422
• UNII-WC4FPA9BCM
• AKOS005063776
• FT-0632059
• Nonafluoro-butane-1-sulfonyl fluoride
• perfluorobutylsulfonylfluoride
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonylfluoride
• SCHEMBL73684
• nonafluoro-1-butanesulfonylfluoride
• 7,10,13-Trioxa-4-azahexadecan-1-aminium,N,N-diethyl-6,8,8,9,11,11,12,14,14,15,15,16,16,16-tetradecafluoro-N-methyl-5-oxo-6,9,12-tris(trifluoromethyl)-,iodide (1:1)
• perfluorobutane-1-sulfonic acid fluoride
• nonafluoro-n-butanesulfonylfluoride
• perfluorobutanesulfonic acid fluoride
• NS00011153
• nonafluorobutane sulphonyl fluoride
• 1,1,2,2,3,3,4,4,4-Nonafluoro-1-butanesulfonyl fluoride
• Perfluorobutanesulfonyl Fluoride
• DB-049138
• Nonafluoro-1-butanesulfonyl Fluoride

• MDL： MFCD00007422
• Inchi： 1S/C4F10O2S/c5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16
• InChI Key： LUYQYZLEHLTPBH-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)F
• BRN： 1813589

Computed Properties

• Exact Mass: 301.94600
• Monoisotopic Mass: 301.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not available
• Density: 1.682 g/mL at 25 °C(lit.)
• Melting Point: -110°C
• Boiling Point: 65°C(lit.)
• Flash Point: 65-66°C
• Refractive Index: n20/D 1.3(lit.)
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 42.52000
• LogP: 3.79220
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

Nonafluoro-1-butanesulfonyl Fluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Nonafluoro-1-butanesulfonyl Fluoride

Comprehensive Guide to Nonafluoro-1-butanesulfonyl Fluoride (CAS No. 375-72-4): Properties, Applications, and Innovations

Nonafluoro-1-butanesulfonyl fluoride (CAS No. 375-72-4) is a highly specialized fluorinated compound widely recognized for its unique chemical properties and versatile applications in advanced industries. With the increasing demand for high-performance materials in sectors like electronics, pharmaceuticals, and coatings, this compound has garnered significant attention due to its exceptional thermal stability, chemical resistance, and surface-active characteristics. Its molecular structure, featuring a perfluorinated carbon chain and a reactive sulfonyl fluoride group, makes it a valuable intermediate in synthetic chemistry and material science.

The CAS number 375-72-4 is a critical identifier for researchers and manufacturers seeking precise information about this compound. Often referred to as perfluorobutanesulfonyl fluoride or PFBSF, it is part of a broader class of perfluoroalkyl substances (PFAS) that have been extensively studied for their industrial utility. Recent advancements in sustainable chemistry have spurred interest in optimizing the synthesis and application of Nonafluoro-1-butanesulfonyl fluoride to align with environmental regulations and green chemistry principles. This article explores its properties, cutting-edge applications, and answers frequently searched questions about its role in modern technology.

One of the most notable features of Nonafluoro-1-butanesulfonyl fluoride is its role as a precursor for surfactants and surface modifiers. In the electronics industry, it is used to create water- and oil-repellent coatings for circuit boards and semiconductor components, addressing the growing need for miniaturization and durability in devices. Additionally, its compatibility with fluoropolymer production has made it indispensable in developing high-performance materials for aerospace and automotive applications. Researchers are also investigating its potential in biomedical fields, such as drug delivery systems, where its stability under physiological conditions offers distinct advantages.

Environmental and safety considerations are paramount when discussing CAS 375-72-4. While the compound itself is not classified as hazardous under standard regulations, its derivatives are subject to scrutiny due to their persistence in the environment. Industry leaders are actively exploring biodegradable alternatives and improved waste management protocols to mitigate ecological impact. This aligns with global trends toward circular economy practices and reduced carbon footprints, which are frequently searched topics in scientific and industrial forums.

From a technical standpoint, Nonafluoro-1-butanesulfonyl fluoride exhibits a boiling point of approximately 120–125°C and a density of 1.7 g/cm³, making it suitable for high-temperature processes. Its reactivity with nucleophiles, such as amines and alcohols, enables the synthesis of sulfonamides and sulfonate esters, which are pivotal in agrochemical and pharmaceutical manufacturing. Analytical techniques like GC-MS and NMR are commonly employed to verify its purity and structural integrity, ensuring compliance with industry standards.

In conclusion, Nonafluoro-1-butanesulfonyl fluoride (CAS No. 375-72-4) represents a cornerstone of modern fluorochemistry, bridging innovation and practicality across multiple disciplines. As industries evolve toward sustainable solutions, this compound continues to inspire research into safer, more efficient applications. Whether you are a chemist, engineer, or sustainability advocate, understanding its capabilities and limitations is essential for leveraging its full potential in a rapidly changing technological landscape.